Cas no 20769-85-1 (2-Bromoisobutyryl bromide)

• Product Name: 2-Bromoisobutyryl bromide
• CAS No: 20769-85-1
• MF: C₄H₆Br₂O
• MW: 229.897840023041
• MDL: MFCD00000122
• CID: 51640
• PubChem ID: 88685
• Update Time: 2025-04-18

2-Bromoisobutyryl bromide Chemical and Physical Properties

Names and Identifiers

• BROMOISOBUTYRYL(2-) BROMIDE
• A-BROMOISOBUTYRYL BROMIDE
• ALPHA-BROMOISOBUTYRYL BROMIDE
• 2-Bromo-2-methylpropanoyl bromide
• 2-bromo-2-methyl-propanoylbromid
• α-Bromoisobutyryl bromide
• 2-Bromoisobutyryl bromide
• 2-Bromo-2-methylpropionyl bromide
• 2-bromo-2-methyl-propanoyl bromide
• 2-bromo-isobutyric acid bromide
• 2-bromoisobutyryl chloride
• BIBB
• Propanoyl bromide,2-bromo-2-methyl
• .alpha.-Bromoisobutyryl bromide
• EC 244-017-3
• 2-bromo-2-methyl propionyl bromide
• AM84723
• 2-bromoisobutyric bromide
• InChI=1/C4H6Br2O/c1-4(2,6)3(5)7/h1-2H3
• bromoisobutyrylbromide
• MFCD00000122
• Q27263457
• 2-Bromoisobutyryl bromide;2-Bromo-2-methylpropionyl bromide
• bromoisobutyroyl bromide
• NS00002326
• DTXSID7045077
• H11248
• alpha -Bromoisobutyryl bromide
• A814866
• 2-Bromoisobutyryl bromide 2-Bromo-2-methylpropionyl bromide
• SCHEMBL108911
• F0001-0742
• alpha-bromoisobutyrylbromide
• FT-0611398
• 20769-85-1
• EN300-122693
• bromodimethylacetyl bromide
• 627F9N9DYA
• Bromo-isobutyryl bromide
• 2-Bromo-2-methylpropionylbromide
• 2-bromoisobutryl bromide
• 2-bromo isobutyrylbromide
• AI3-28200
• 2-bromo-2-methyl-propionylbromide
• 2-Bromo-2-methylpropanoyl bromide #
• Propanoyl bromide, 2-bromo-2-methyl-
• 2-bromo-2-methylproprionyl bromide
• bromoisobutyryl bromide
• 2-Bromo-2-methyl-propionyl bromide
• UNII-627F9N9DYA
• YOCIJWAHRAJQFT-UHFFFAOYSA-
• EINECS 244-017-3
• 2-bromo-2-methylpropionylbromid
• 2-bromanyl-2-methyl-propanoyl bromide
• 2-bromo isobutyryl bromide
• B0607
• alpha-bromoisobutrylbromide
• alpha-Bromoisobutyryl bromide, 98%
• AKOS022568038
• PROPIONYL BROMIDE, 2-BROMO-2-METHYL-
• 2-bromoisobutanoyl bromide
• 2-Bromoisobutyrylbromide
• AS-19151
• J-508189
• 2-bromisobutyryl bromide
• DB-002431
• CS-0008515
• HY-Y0238

• MDL： MFCD00000122
• Inchi： 1S/C4H6Br2O/c1-4(2,6)3(5)7/h1-2H3
• InChI Key： YOCIJWAHRAJQFT-UHFFFAOYSA-N
• SMILES： BrC(C(=O)Br)(C)C
• BRN： 1746128

Computed Properties

• Exact Mass: 227.87900
• Monoisotopic Mass: 227.879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"w\u65e0\u8272\u6db2\u4f53\uff0c\u8150\u8680\u6027\u6c14\u5473","dst":"W colorless liquid, corrosive odor"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.86 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 164°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.507(lit.)
• Solubility: Miscible with acetone and carbon disulfide.
• Water Partition Coefficient: React
• Stability/Shelf Life: Stable, but may react with moisture. Incompatible with water, strong oxidizing agents, strong bases.
• PSA: 17.07000
• LogP: 2.08140
• Sensitiveness: Moisture Sensitive

2-Bromoisobutyryl bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl bromides
• Solvents and Organic Chemicals Organic Compounds Organic Halides